Cas no 139953-21-2 (5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)-)

• Product Name: 5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)-
• CAS No: 139953-21-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 179276
• PubChem ID: 132264
• Update Time: 2025-04-19

5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

• 5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)-
• 2-[(5R,8S,8aR)-8-methyl-2-oxo-4,5,6,7,8,8a-hexahydro-1H-azulen-5-yl]prop-2-enoic acid
• Isorupestonic acid
• 139953-21-2
• 5-Azuleneacetic acid, 1,2,4,5,6,7,8,8a-octahydro-8-methyl-alpha-methylene-2-oxo-, (5R-(5alpha,8alpha,8aalpha))-
• DTXSID80161204

• Inchi： 1S/C14H18O3/c1-8-3-4-10(9(2)14(16)17)5-11-6-12(15)7-13(8)11/h6,8,10,13H,2-5,7H2,1H3,(H,16,17)/t8-,10+,13+/m0/s1
• InChI Key： DQHZYBAJZKMYQB-IYYTYJHQSA-N
• SMILES： O=C1C=C2C[C@H](C(=C)C(=O)O)CC[C@H](C)[C@H]2C1

Computed Properties

• Exact Mass: 234.12600
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.57880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones